3,5-Difluoro-4-hydroxybenzonitrile

• IUPAC Name: 3,5-difluoro-4-hydroxybenzonitrile
• InChI: InChI=1S/C7H3F2NO/c8-5-1-4(3-10)2-6(9)7(5)11/h1-2,11H
• InChI Key: XZNZJDPPWWFJAL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)O)F)C#N
• Molecular Formula: C7H3F2NO
• DSSTOX Substance ID: DTXSID20444265
• Molecular Weight: 155.10 g/mol
• CAS No.: 2967-54-6

Description

3,5-Difluoro-4-hydroxybenzonitrile is a chemical compound with the molecular formula C7H3F2NO. It has a molecular weight of 155.1. The compound is typically stored in a dry environment at temperatures between 2-8°C. It appears as a yellow to brown solid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H3F2NO/c8-5-1-4(3-10)2-6(9)7(5)11/h1-2,11H. This code provides a specific description of the molecule’s structure.

Physical and Chemical Properties Analysis

This compound is a yellow to brown solid. It has a molecular weight of 155.1. The compound is typically stored in a dry environment at temperatures between 2-8°C.

Scientific Research Applications

Synthesis and Chemical Properties

Research on closely related compounds, such as various halogenated benzonitriles, has focused on their synthesis, chemical properties, and potential as intermediates in the production of more complex molecules. For instance, the study of synthesis methods for dimethyl and dibromo variants of hydroxybenzonitriles explores the optimization of reaction conditions to achieve high yields and purity, which could be applicable to the synthesis of 3,5-Difluoro-4-hydroxybenzonitrile as well (Wu Guo-qiang, 2010). Furthermore, the characterization of the photophysical behavior of DFHBI derivatives, which bind the Spinach aptamer, suggests a potential application in fluorescence-based imaging and RNA research, indicating the usefulness of fluorinated benzonitriles in developing novel fluorophores (K. Santra et al., 2019).

Material Science Applications

In material science, the incorporation of fluorinated benzonitriles into polymers has been explored. For example, multicyclic poly(benzonitrile ether)s based on isomeric difluorobenzonitriles have been studied for their solubility and thermal stability, suggesting that this compound could serve as a precursor in the synthesis of high-performance polymers with specific optical and electronic properties (H. Kricheldorf et al., 2005).

Safety and Hazards

3,5-Difluoro-4-hydroxybenzonitrile is classified as harmful if swallowed, harmful in contact with skin, and toxic if inhaled. It can cause skin and serious eye irritation. Safety measures include avoiding breathing its dust/fume/gas/mist/vapors/spray, wearing protective gloves/clothing/eye/face protection, and washing hands and face thoroughly after handling.

Mechanism of Action

Mode of Action

It is known that the compound is a synthetic analog of the gfp fluorophore . The benzene ring of the compound can freely rotate around the single bond, but when it is fixed in a planar conformation, it fluoresces . This suggests that the compound may interact with its targets by binding and causing conformational changes that result in fluorescence.

Biochemical Pathways

Given its structural similarity to the GFP fluorophore, it may be involved in pathways related to fluorescence and imaging in biochemical studies .

Result of Action

Given its fluorescent properties, it may be used to visualize and track certain biological processes at the molecular and cellular levels .

Action Environment

The action, efficacy, and stability of 3,5-Difluoro-4-hydroxybenzonitrile can be influenced by various environmental factors. For instance, its storage temperature is recommended to be between 2-8°C in a dry, sealed environment . This suggests that temperature and humidity may affect its stability and efficacy.

Biochemical Analysis

Biochemical Properties

3,5-Difluoro-4-hydroxybenzonitrile plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. One notable interaction is with nitrilase enzymes, which convert nitriles to the corresponding carboxylic acids and ammonia. This interaction is crucial for the degradation of certain herbicides and other organic compounds . The compound’s ability to interact with nitrilase enzymes highlights its potential in bioremediation and environmental applications.

Cellular Effects

This compound has been shown to affect various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, the compound can induce changes in the expression of genes involved in detoxification processes, thereby enhancing the cell’s ability to cope with toxic substances . Additionally, this compound can impact cellular metabolism by altering the activity of key metabolic enzymes.

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with specific biomolecules. The compound binds to nitrilase enzymes, leading to the conversion of nitriles to carboxylic acids and ammonia . This binding interaction is essential for the compound’s role in biochemical reactions. Furthermore, this compound can inhibit or activate certain enzymes, resulting in changes in gene expression and cellular function.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. Studies have shown that this compound is relatively stable under standard laboratory conditions . Prolonged exposure to certain environmental factors, such as light and temperature, can lead to its degradation. Long-term effects on cellular function have also been observed, with some studies indicating potential cytotoxicity at higher concentrations.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit beneficial effects, such as enhanced detoxification and metabolic activity. At higher doses, toxic or adverse effects can occur . These effects may include liver and kidney damage, as well as disruptions in normal cellular function. It is important to determine the appropriate dosage to minimize potential toxicity while maximizing the compound’s beneficial effects.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that facilitate its conversion to other metabolites. One key pathway involves the conversion of this compound to carboxylic acids by nitrilase enzymes . This conversion is crucial for the compound’s role in bioremediation and detoxification processes. Additionally, the compound may affect metabolic flux and metabolite levels, influencing overall cellular metabolism.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the compound’s localization and accumulation in different cellular compartments . Understanding the transport and distribution mechanisms is essential for optimizing the compound’s efficacy in various applications.

Subcellular Localization

This compound exhibits specific subcellular localization patterns. It may be directed to certain compartments or organelles through targeting signals or post-translational modifications . The compound’s activity and function can be influenced by its localization, affecting its interactions with other biomolecules and its overall biochemical properties.

Synthesis routes and methods I

Procedure details

BBr3 (6.61 g, 0.0264 mol) was added to 3,5-difluoro-4-methoxybenzonitrile (1.5 g, 0.0088 mol; see step (iii) above) in dichloromethane (15 mL) at −78° C. Stirring was continued at room temperature overnight under a nitrogen atmosphere. The reaction mixture was then quenched with ice water and extracted with dichloromethane. The organic layer was washed with water and brine, and dried over sodium sulfate. Solvent evaporation under reduced pressure yielded 1.1 g (80.6%) of the sub-title compound as a grey solid.

Synthesis routes and methods II

Procedure details

A mixture of 4-bromo-2,6-difluorophenol (4.00 g, 19.0 mmol), copper (I) cyanide (1.72 g, 19.0 mmol), and dimethylformamide (40 mL) was refluxed for 6 hours, cooled to room temperature, diluted with water (150 mL), and filtered. The tan solids obtained were washed with water and retained. The combined filtrates were acidified (1N HCl) and extracted with ethyl acetate. The combined organic extracts were dried (MgSO4), concentrated in vacuo, and purified by flash chromatography (Silica Gel 60, 20% ethyl acetate in hexanes) to give 1.03 g of pure title compound as an off-white solid, mp 195°-197° C.